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Collinomycin is part of the rubromycin family of aromatic polyketides [1] [2]. These compounds are

derived from a single C26 polyketide chain and are characterized by an unusual bisbenzannulated [5,6]-

spiroketal system [1].

The structural diversity within this family arises from tailoring steps, particularly enzymatic redox reactions,

that modify the oxidation states of the core structure [1]. Collinomycin has been referred to as α-rubromycin

in later literature [3] [1]. The diagram below outlines the relationship within the rubromycin family.
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Biological Activity of Related Compounds

While direct data on Collinomycin is sparse, its structural analogs, particularly β-rubromycin and γ-

rubromycin, have been more extensively studied and show significant bioactivity [3] [1] [4]. The following

table compares the activities of key rubromycins.

Compound Reported Bioactivities
Molecular
Formula

Molecular Weight
(g/mol)

β-Rubromycin Antimicrobial, Anticancer, Enzyme
Inhibition [1]

C₂₇H₂₀O₁₂ [1] 536.4450 [1]

γ-Rubromycin Antimicrobial, Anticancer, Enzyme
Inhibition [1]

C₂₆H₁₈O₁₂ [1] 522.4180 [1]

Heliquinomycin Antimicrobial, Anticancer, Enzyme
Inhibition [1]

C₃₃H₃₀O₁₇ [1] 698.5860 [1]

One study identified β-rubromycin as a potent, stage-specific inhibitor of cyst germination in the oomycete

plant pathogen Phytophthora infestans (IC₅₀ = 19.8 μg/L), with further genetic analysis suggesting it acts by

stimulating the expression of a RIO kinase-like gene involved in development [3].

Research and Development Insights

Research on complex natural products like Collinomycin involves specific methodologies. Genetic

engineering of the biosynthetic pathway in Streptomyces has been used to produce novel analogues such as

collinone, which also shows antibacterial activity [2].

For researchers, key steps in the isolation and identification process from actinomycetes are shown below.
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1. Isolation from
Actinomycetes

2. Cultivation & 
Metabolite Production

3. Solvent Extraction
(e.g., Ethyl Acetate)

4. Chromatographic
Purification

5. Structural Elucidation
(MS, NMR)
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Research Recommendations

Explore Broader Literature: Search for scientific literature on "α-rubromycin" and the broader
"rubromycin" family, as these terms may yield more current research than "Collinomycin".

Leverage Genomic Data: Utilize genome mining to identify biosynthetic gene clusters (BGCs) in
actinomycetes that are homologous to the known rubromycin BGC, which can help discover new

derivatives [1] [4].
Apply OSMAC Approach: Use "One Strain Many Compounds" (OSMAC) strategies by varying

cultivation conditions (media, temperature, aeration) to potentially activate silent gene clusters and
induce the production of rubromycin-type compounds [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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